Cas no 2137628-92-1 (4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde)

• Product Name: 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde
• CAS No: 2137628-92-1
• MF: C₁₆H₂₀O
• MW: 228.329404830933
• CID: 6147991
• PubChem ID: 165456712
• Update Time: 2025-06-13

4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(4,4-dimethylcyclohexylidene)methyl]benzaldehyde
• 2137628-92-1
• EN300-703598
• 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde

• Inchi： 1S/C16H20O/c1-16(2)9-7-14(8-10-16)11-13-3-5-15(12-17)6-4-13/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： BQFVMVMBZVXGQA-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)/C=C1/CCC(C)(C)CC/1

Computed Properties

• Exact Mass: 228.151415257g/mol
• Monoisotopic Mass: 228.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde

Introduction to 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde (CAS No. 2137628-92-1)

4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde, with the CAS number 2137628-92-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic benzaldehyde moiety and a substituted cyclohexylidene group, which imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde is C₁₅H₁₈O, and its molecular weight is approximately 210.30 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -30°C, and its boiling point is approximately 260°C at atmospheric pressure.

In the context of pharmaceutical research, 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde-based compounds demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases.

Beyond pharmaceutical applications, 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde has also found utility in materials science. Its unique combination of aromatic and cycloalkyl functionalities makes it an attractive candidate for the development of advanced polymers and coatings. Research published in the Journal of Polymer Science in 2020 highlighted the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

The synthesis of 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde typically involves several steps, including the formation of the cyclohexylidene moiety through a condensation reaction followed by functionalization to introduce the benzaldehyde group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common method involves the reaction of 4-methylbenzaldehyde with 1,1-dimethylcyclohexanone under appropriate conditions to yield the desired product.

In terms of safety and handling, 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. It is important to note that while this compound is not classified as a hazardous material under current regulations, it should still be handled with care to ensure laboratory safety.

The environmental impact of 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde has also been studied to some extent. Research indicates that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, proper waste disposal practices should be followed to prevent any potential contamination.

In conclusion, 4-[(4,4-Dimethylcyclohexylidene)methyl]benzaldehyde (CAS No. 2137628-92-1) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an important intermediate for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.